1. Home
  2. Product
  3. Reference Standards
  4. Diglutathionyl Mustard Phosphoramide
Diglutathionyl Mustard Phosphoramide Diglutathionyl Mustard Phosphoramide
Brand Name: Vulcanchem
CAS No.: 145784-68-5
VCID: VC0133959
InChI: InChI=1S/C24H43N8O14PS2/c25-13(23(41)42)1-3-17(33)30-15(21(39)28-9-19(35)36)11-48-7-5-32(47(27,45)46)6-8-49-12-16(22(40)29-10-20(37)38)31-18(34)4-2-14(26)24(43)44/h13-16H,1-12,25-26H2,(H,28,39)(H,29,40)(H,30,33)(H,31,34)(H,35,36)(H,37,38)(H,41,42)(H,43,44)(H3,27,45,46)/t13-,14-,15-,16-/m0/s1
SMILES: C(CC(=O)NC(CSCCN(CCSCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)P(=O)(N)O)C(=O)NCC(=O)O)C(C(=O)O)N
Molecular Formula: C24H43N8O14PS2
Molecular Weight: 762.744

Diglutathionyl Mustard Phosphoramide

CAS No.: 145784-68-5

Reference Standards

VCID: VC0133959

Molecular Formula: C24H43N8O14PS2

Molecular Weight: 762.744

Diglutathionyl Mustard Phosphoramide - 145784-68-5

CAS No. 145784-68-5
Product Name Diglutathionyl Mustard Phosphoramide
Molecular Formula C24H43N8O14PS2
Molecular Weight 762.744
IUPAC Name (2S)-2-amino-5-[[(2R)-3-[2-[2-[(2R)-2-[[(4S)-4-amino-4-carboxybutanoyl]amino]-3-(carboxymethylamino)-3-oxopropyl]sulfanylethyl-[amino(hydroxy)phosphoryl]amino]ethylsulfanyl]-1-(carboxymethylamino)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
Standard InChI InChI=1S/C24H43N8O14PS2/c25-13(23(41)42)1-3-17(33)30-15(21(39)28-9-19(35)36)11-48-7-5-32(47(27,45)46)6-8-49-12-16(22(40)29-10-20(37)38)31-18(34)4-2-14(26)24(43)44/h13-16H,1-12,25-26H2,(H,28,39)(H,29,40)(H,30,33)(H,31,34)(H,35,36)(H,37,38)(H,41,42)(H,43,44)(H3,27,45,46)/t13-,14-,15-,16-/m0/s1
Standard InChIKey UVGSFFNNXIWBSA-VGWMRTNUSA-N
SMILES C(CC(=O)NC(CSCCN(CCSCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)P(=O)(N)O)C(=O)NCC(=O)O)C(C(=O)O)N
Synonyms 2,2’-[[(aminohydroxyphosphinyl)imino]di-2,1-ethanediyl]bis[L-γ-glutamyl-L-cysteinylglycine];
PubChem Compound 71316088
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19